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Compound of Interest

Compound Name: (R)-BMS-816336

Cat. No.: B10819835 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
(R)-BMS-816336 is a potent and selective inhibitor of the enzyme 11β-hydroxysteroid

dehydrogenase type 1 (11β-HSD1). This enzyme is responsible for the intracellular conversion

of inactive cortisone to the active glucocorticoid, cortisol. By inhibiting 11β-HSD1, (R)-BMS-
816336 effectively reduces local cortisol concentrations in tissues, making it a valuable tool for

studying the roles of glucocorticoids in various physiological and pathological processes,

including metabolic diseases, inflammation, and neurodegenerative disorders.

These application notes provide detailed protocols for the preparation and use of (R)-BMS-
816336 in cell culture experiments, enabling researchers to investigate its mechanism of action

and therapeutic potential.

Chemical Properties and Storage
A summary of the key chemical properties of (R)-BMS-816336 is provided in the table below.
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Property Value

Molecular Formula C₂₁H₂₇NO₃

Molecular Weight 341.44 g/mol [1]

Appearance Solid[2]

Storage Conditions
Store powder at -20°C. Store stock solutions at

-80°C.[2]

Stability
Stable under recommended storage conditions.

[2]

Mechanism of Action and Signaling Pathway
(R)-BMS-816336 is a highly potent inhibitor of 11β-HSD1, with IC₅₀ values in the nanomolar

range across different species.

Species IC₅₀ Value

Human 14.5 nM[1]

Mouse 50.3 nM[1]

Cynomolgus Monkey 16 nM[1]

The primary mechanism of action of (R)-BMS-816336 is the blockade of 11β-HSD1-mediated

conversion of cortisone to cortisol. This reduction in intracellular cortisol levels leads to

decreased activation of the glucocorticoid receptor (GR). The GR, upon binding to cortisol,

translocates to the nucleus and modulates the transcription of various genes involved in

metabolism, inflammation, and other cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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